2-Methyl-1,4,5,6-tetrahydroimidazo[4,5-d][1]benzazepine

• IUPAC Name: 2-methyl-3,4,5,6-tetrahydroimidazo[4,5-d][1]benzazepine
• InChI: InChI=1S/C12H13N3/c1-8-14-11-6-7-13-10-5-3-2-4-9(10)12(11)15-8/h2-5,13H,6-7H2,1H3,(H,14,15)
• InChI Key: QUNIZYMESYDMBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)CCNC3=CC=CC=C32
• Molecular Formula: C12H13N3
• DSSTOX Substance ID: DTXSID80462980
• Molecular Weight: 199.25 g/mol
• CAS RN: 318237-73-9

Description

“2-Methyl-1,4,5,6-tetrahydroimidazo4,5-dbenzazepine” is a chemical compound. It is frequently encountered as a scaffold in medicinal chemistry. This heterocyclic unit is present in an extensively studied class of potent and orally active non-peptide arginine-vasopressin antagonists for both V1A and V2 receptors.

Synthesis Analysis

A process for the multikilogram synthesis of the dual vasopressin-receptor antagonist, conivaptan hydrochloride, has been developed. This method relies on the introduction of operationally simple chemistry during the final stages of the process when two key intermediates, isolated by crystallization, are reacted to assemble the final molecule. A three-stage sequence has been developed for the synthesis of the first key amine hydrate intermediate.

Molecular Structure Analysis

The molecular structure of “2-Methyl-1,4,5,6-tetrahydroimidazo4,5-dbenzazepine” is complex and involves a tetrahydro-1-benzazepine nucleus. This nucleus is a key component of the compound’s structure and is crucial to its function.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “2-Methyl-1,4,5,6-tetrahydroimidazo4,5-dbenzazepine” are complex and involve multiple stages. These reactions revolve around the acylation of an unprotected amino benzoic acid and subsequent high-yield telescoped processes for the synthesis of 4-[(biphenyl-2-ylcarbonyl)amino]benzoic acid.

Scientific Research Applications

Cardiovascular Therapeutics

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Antitubercular Agents

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Stress Response in Halophilic Organisms

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Antitumor Activity

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Synthesis of AVP Antagonists

2-Methyl-1,4,5,6-tetrahydroimidazo: 4,5-dbenzazepine has been used as a key intermediate in the synthesis of Conivaptan Hydrochloride , an AVP antagonist.

Bioactive Molecule Synthesis

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Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, which include this compound, have a broad range of biological properties and can interact with various targets .

Mode of Action

Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Biochemical Pathways

Imidazole derivatives are known to interact with various biochemical pathways due to their broad range of biological properties .

Pharmacokinetics

It is known that this compound is an impurity of conivaptan , which is used in the treatment of congestive heart failures .

Result of Action

Imidazole derivatives are known to have a broad range of biological activities .

Q & A

Q1: What is the significance of 2-Methyl-1,4,5,6-tetrahydroimidazo[4,5-d][1]benzazepine in pharmaceutical synthesis?

A1: 2-Methyl-1,4,5,6-tetrahydroimidazo[4,5-d][1]benzazepine is a crucial building block in the multi-kilogram synthesis of conivaptan hydrochloride []. This compound represents a key intermediate that, when coupled with 4-[(biphenyl-2-ylcarbonyl)amino]benzoic acid, enables the efficient assembly of conivaptan hydrochloride []. The development of a scalable and efficient synthesis for this intermediate was crucial to improving the overall production of conivaptan hydrochloride.